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Compound of Interest

Compound Name: 2-Hydroxybenzohydrazide

Cat. No.: B147611

An In-depth Review of the Chemical Structure, Properties, Synthesis, and Biological Activities
of a Promising Therapeutic Scaffold.

Introduction

2-Hydroxybenzohydrazide, a salicylic acid derivative, has emerged as a molecule of
significant interest in the fields of medicinal chemistry and drug development. Its versatile
chemical structure, incorporating both a hydroxyl group and a hydrazide moiety, allows for a
diverse range of chemical modifications and biological interactions. This technical guide
provides a comprehensive overview of 2-hydroxybenzohydrazide, detailing its chemical and
physical properties, synthesis methodologies, and its multifaceted biological activities, including
anti-inflammatory, analgesic, antipyretic, and antibacterial effects. This document is intended to
serve as a valuable resource for researchers, scientists, and drug development professionals
engaged in the exploration of novel therapeutic agents.

Chemical Structure and Properties

2-Hydroxybenzohydrazide (IUPAC Name: 2-hydroxybenzohydrazide), also known as salicyl
hydrazide, is an organic compound with the chemical formula C7HsN20:2.[1][2] Its structure is
characterized by a benzene ring substituted with a hydroxyl group (-OH) and a hydrazide group
(-CONHNH?) at positions 2 and 1, respectively.

Chemical Structure:
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Figure 1: Chemical structure of 2-Hydroxybenzohydrazide.

Physicochemical Properties

A summary of the key physicochemical properties of 2-hydroxybenzohydrazide is presented

in Table 1.
Property Value References
Molecular Formula C7HsN20:2 [1112]
Molecular Weight 152.15 g/mol
CAS Number 936-02-7 [11[2]
Appearance White to light pink crystalline
powder
Melting Point 147-150 °C [2]
Boiling Point 274.61 °C at 760 mmHg [2]
Solubility Soluble in ethanol

Spectroscopic Data

The structural identity of 2-hydroxybenzohydrazide is confirmed by various spectroscopic

techniques. Key spectral data are summarized in Table 2.

Spectroscopic Data

Values

FT-IR (KBr, cm~1)

3319 & 3266 (-NHz), 3266 (-OH phenolic), 1645
(C=0 amide), 1590 (C=C aromatic), 1532 (-NH),
1354 (C-N)

1H-NMR (400 MHz, DMSO-ds, ppm)

11.90 (s, 1H, -OH), 8.29 (s, 1H, -NH), 7.90-6.50

(m, 4H, aromatic)

UV-Vis (Ethanol, nm)

210, 236, 300
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Synthesis of 2-Hydroxybenzohydrazide

The primary synthetic route to 2-hydroxybenzohydrazide involves the reaction of a salicylic
acid ester, typically methyl salicylate (found in wintergreen oil), with hydrazine hydrate.[3] This
nucleophilic acyl substitution reaction is often carried out under reflux in a suitable solvent like
ethanol. More recently, microwave-assisted synthesis has been employed as a green and
efficient alternative, significantly reducing reaction times.[4]

Experimental Protocol: Microwave-Assisted Synthesis

This protocol describes a rapid and environmentally friendly method for the synthesis of 2-
hydroxybenzohydrazide.

Materials:

Methyl salicylate

» Hydrazine hydrate (80%)

o Ethanol

e Microwave reactor

e Round bottom flask

e Magnetic stirrer

o Beaker

e Buchner funnel and filter paper

e Thin Layer Chromatography (TLC) plates (silica gel)

Distilled water

Procedure:

 In a round bottom flask, combine methyl salicylate and an excess of hydrazine hydrate.
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e Place the flask in a microwave reactor and irradiate at a power of 160-320 Watts for 2-8
minutes.[4]

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, allow the reaction mixture to cool to room temperature.

e Add cold distilled water to the mixture to precipitate the product.

o Collect the white crystalline solid by vacuum filtration using a Buchner funnel.

» Wash the crystals with cold distilled water to remove any unreacted hydrazine hydrate.

o Recrystallize the crude product from hot ethanol to obtain pure 2-hydroxybenzohydrazide.
e Dry the purified crystals in a desiccator.

Characterization:

o Determine the melting point of the purified product.

e Confirm the structure using FT-IR and *H-NMR spectroscopy.

Starting Materials

‘Work-up & Purification Final Product

Reaction
Microwave Irradiation (160-320W, 2-8 min) }—> Precipitation with Water aw Recrystallization (Ethanol) 2-Hydroxybenzohydrazide

o
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Figure 2: Experimental workflow for the synthesis of 2-Hydroxybenzohydrazide.

Biological Activities and Mechanisms of Action
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2-Hydroxybenzohydrazide and its derivatives have been shown to possess a wide range of
biological activities, making them attractive scaffolds for drug discovery.

Anti-inflammatory and Analgesic Activity

2-Hydroxybenzohydrazide has demonstrated significant anti-inflammatory, analgesic (pain-
relieving), and antipyretic (fever-reducing) properties. Its mechanism of action is believed to
involve the inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2. These enzymes
are key to the biosynthesis of prostaglandins, which are lipid compounds that mediate
inflammation, pain, and fever. By inhibiting COX enzymes, 2-hydroxybenzohydrazide reduces
the production of prostaglandins, thereby alleviating these symptoms.

Furthermore, studies suggest an involvement of the opioidergic system in its analgesic effects.
This indicates that 2-hydroxybenzohydrazide may also exert its pain-relieving effects by
interacting with opioid receptors in the central nervous system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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